N-(3,5-dichlorophenyl)-N'-[(4-methoxyphenyl)methyl]ethanediamide

• IUPAC Name: N-(2,6-difluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C11H7F2NO2/c12-7-3-1-4-8(13)10(7)14-11(15)9-5-2-6-16-9/h1-6H,(H,14,15)
• InChI Key: QIQHADSTBAZZHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)NC(=O)C2=CC=CO2)F
• Molecular Formula: C11H7F2NO2
• Molecular Weight: 223.17 g/mol

Description

N-(3,5-dichlorophenyl)-N'-[(4-methoxyphenyl)methyl]ethanediamide, commonly known as DCM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCM is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform. This compound is widely used in the field of medicinal chemistry and drug discovery due to its unique properties.

Mechanism of Action

The exact mechanism of action of DCM is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various cellular processes.
Biochemical and Physiological Effects:
DCM has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. DCM has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, DCM has been shown to inhibit the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCM in lab experiments is its unique properties. DCM is a versatile compound that can be easily modified to yield derivatives with different properties. However, one of the main limitations of using DCM is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DCM. One area of research could be the development of novel drugs based on the structure of DCM. Another area of research could be the study of DCM's potential use in the treatment of inflammatory diseases. Additionally, further research could be conducted to better understand the mechanism of action of DCM.

Synthesis Methods

DCM can be synthesized through a multistep reaction using commercially available starting materials. The synthesis involves the reaction of 3,5-dichloroaniline with 4-methoxybenzyl chloride in the presence of a base to yield the intermediate product. The intermediate product is then reacted with ethylenediamine in the presence of a catalyst to yield the final product, DCM.

Scientific Research Applications

DCM has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. DCM has also been studied for its potential use as a scaffold for the development of novel drugs.